Cas no 13278-25-6 (3-(4-chlorophenyl)-3-hydroxybutanoic acid)

• Product Name: 3-(4-chlorophenyl)-3-hydroxybutanoic acid
• CAS No: 13278-25-6
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• MDL: MFCD11936901
• CID: 5242232
• Update Time: 2025-06-09

3-(4-chlorophenyl)-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 4-chloro-β-hydroxy-β-methyl-
• 3-(4-chlorophenyl)-3-hydroxybutanoic acid

• MDL： MFCD11936901
• Inchi： 1S/C10H11ClO3/c1-10(14,6-9(12)13)7-2-4-8(11)5-3-7/h2-5,14H,6H2,1H3,(H,12,13)
• InChI Key： JGUXXXKGRFLRAZ-UHFFFAOYSA-N
• SMILES： C1(C(O)(C)CC(O)=O)=CC=C(Cl)C=C1

Experimental Properties

• Density: 1.339±0.06 g/cm3(Predicted)
• Melting Point: 112 °C
• Boiling Point: 368.3±32.0 °C(Predicted)
• pka: 4.22±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4-chlorophenyl)-3-hydroxybutanoic acid

Professional Introduction to 3-(4-chlorophenyl)-3-hydroxybutanoic Acid (CAS No. 13278-25-6)

3-(4-chlorophenyl)-3-hydroxybutanoic acid, with the chemical formula C₁₀H₉ClO₃, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both a chlorophenyl group and a hydroxybutanoic acid moiety makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The CAS number 13278-25-6 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature. This numbering system is crucial for researchers to accurately locate and verify the chemical properties of substances, facilitating seamless collaboration and reproducibility in experiments.

In recent years, 3-(4-chlorophenyl)-3-hydroxybutanoic acid has been explored for its role in the synthesis of novel therapeutic agents. Its structural framework allows for modifications that can enhance binding affinity to biological targets, making it a valuable building block in medicinal chemistry. Researchers have been particularly interested in its potential as a precursor for developing treatments against neurological disorders, given its ability to interact with specific enzymes and receptors.

One of the most compelling aspects of this compound is its versatility in chemical transformations. The chlorophenyl group can undergo various reactions, including nucleophilic aromatic substitution and cross-coupling reactions, which are fundamental in constructing complex molecular architectures. Meanwhile, the hydroxybutanoic acid moiety provides a site for further functionalization, enabling the creation of derivatives with tailored pharmacological properties.

The pharmaceutical industry has leveraged these attributes to develop new drug candidates. For instance, studies have demonstrated that derivatives of 3-(4-chlorophenyl)-3-hydroxybutanoic acid exhibit promising anti-inflammatory and analgesic effects. These findings are supported by preclinical data showing that certain analogs can modulate pain signaling pathways effectively. Such discoveries underscore the compound's significance as a scaffold for innovative drug design.

Moreover, advancements in synthetic methodologies have enhanced the accessibility of this compound, allowing for large-scale production and more extensive research endeavors. Techniques such as asymmetric synthesis have been employed to produce enantiomerically pure forms of 3-(4-chlorophenyl)-3-hydroxybutanoic acid, which is critical for ensuring the efficacy and safety of potential therapeutics.

The intersection of organic chemistry and computational biology has also shed new light on the applications of this compound. Molecular modeling studies have identified specific interactions between 3-(4-chlorophenyl)-3-hydroxybutanoic acid derivatives and biological targets, providing insights into their mechanism of action. These computational approaches complement traditional experimental methods, accelerating the discovery process.

In conclusion, 3-(4-chlorophenyl)-3-hydroxybutanoic acid (CAS No. 13278-25-6) represents a cornerstone in modern pharmaceutical research. Its unique structural features and synthetic flexibility make it an indispensable tool for developing novel therapeutics. As scientific understanding continues to evolve, this compound is poised to play an even greater role in addressing complex medical challenges.